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Compound of Interest

Compound Name: Decanol - d2

Cat. No.: B591074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
deuterated decanol, with a comparative analysis against its non-deuterated counterpart, 1-
decanol. This document is intended to serve as a valuable resource for researchers, scientists,
and professionals in drug development who utilize deuterated compounds in their work. The
guide details available quantitative data, outlines experimental protocols for property
determination, and illustrates the underlying principles of deuterium isotope effects.

Core Physical Properties: A Comparative Analysis

The substitution of hydrogen with its heavier isotope, deuterium, imparts subtle yet significant
changes to the physicochemical properties of a molecule. These alterations stem primarily from
the increased mass and the resulting differences in vibrational energies of C-D versus C-H
bonds. This leads to shorter and stronger bonds, and reduced molecular volume in deuterated
species, which in turn influences bulk physical properties.

The following table summarizes the key physical properties of 1-decanol and its deuterated
analogs based on available data. It is important to note that comprehensive data for all physical
properties of partially and fully deuterated decanol is not readily available in the public domain.
The presented data has been compiled from various chemical suppliers and databases.
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1-Decanol (Non-

1-(*H21)Decanol

Property 1-Decanol-d2

deuterated) (Perdeuterated)
Molecular Formula C10H220 C10H20D20 C10HD210
Molecular Weight (

158.28[1][2][3] 160.30[4] 179.411[4]
g/mol )
Density (g/cm?3) 0.829 at 25 °C[1][3][5] ~0.8 at 20°C[4] 0.8 £0.1[4]

Melting Point (°C)

5-7[1][31[5][6]

Data Not Available

Data Not Available

Boiling Point (°C)

231[1][3][5]

~227.8 + 3.0[4]

227.8 £ 3.0 at 760

mmHg

Refractive Index
(n2°/D)

1.437[1][3][5]

Data Not Available

1.435

Surface Tension
(mN/m)

28.5 at 20°C[3]

Data Not Available

Data Not Available

Viscosity (mPa-s)

10.9 at 25 °C[7]

Data Not Available

Data Not Available

Flash Point (°C)

180 (°F)[1][/18]

~101.7 + 4.6[4]

101.7+4.6

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is crucial for the application of deuterated

compounds in research and development. Below are detailed methodologies for measuring key

physical properties, synthesized from established laboratory practices.

Density Measurement

The density of liquid deuterated decanol can be accurately determined using a digital density
meter or a pycnometer.

e Using a Digital Density Meter:

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1224014.htm
https://www.alfa-chemistry.com/product/decanol-cas-112-30-1-39029.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1224014_EN.htm
https://www.benchchem.com/product/b2769304
https://www.benchchem.com/product/b2769304
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1224014.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1224014_EN.htm
https://www.chembk.com/en/chem/1-Decanol
https://www.benchchem.com/product/b2769304
https://www.benchchem.com/product/b2769304
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1224014.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1224014_EN.htm
https://www.chembk.com/en/chem/1-Decanol
https://www.biochemopharma.fr/reagents/1-decanol-decyl-alcohol-lr-520240500.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1224014.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1224014_EN.htm
https://www.chembk.com/en/chem/1-Decanol
https://www.benchchem.com/product/b2769304
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1224014.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1224014_EN.htm
https://www.chembk.com/en/chem/1-Decanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB1224014_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1224014.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://www.atamanchemicals.com/1-decanol_u32930/
https://www.benchchem.com/product/b2769304
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[e]

Calibration: Calibrate the instrument with dry air and deionized water at a known
temperature (e.g., 20°C).

o Sample Introduction: Inject the deuterated decanol sample into the oscillating U-tube of
the density meter, ensuring no air bubbles are present.

o Measurement: The instrument measures the oscillation period of the U-tube, which is
directly related to the density of the sample. The temperature should be precisely
controlled throughout the measurement.

o Data Recording: Record the density reading once the value stabilizes.

e Using a Pycnometer:

o Cleaning and Weighing: Thoroughly clean and dry a pycnometer of a known volume and
determine its empty weight.

o Filling: Fill the pycnometer with the deuterated decanol sample at a constant temperature.
o Weighing: Weigh the filled pycnometer.

o Calculation: The density is calculated by dividing the mass of the sample (weight of filled
pycnhometer minus weight of empty pycnometer) by the known volume of the pycnometer.

Boiling Point Determination
The boiling point can be determined using a micro-boiling point apparatus or during distillation.

» Micro-Boiling Point (Thiele Tube Method):

o Sample Preparation: Place a small amount of the deuterated decanol into a small test
tube. Invert a sealed capillary tube and place it inside the test tube.

o Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a
Thiele tube containing heating oil.

o Heating: Heat the side arm of the Thiele tube gently. A stream of bubbles will emerge from
the capillary tube as the liquid boils.
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o Observation: Remove the heat and observe the sample as it cools. The boiling point is the
temperature at which the liquid is drawn back into the capillary tube.

Refractive Index Measurement

An Abbe refractometer is commonly used for measuring the refractive index of liquids.

» Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,
such as distilled water.

o Sample Application: Place a few drops of the deuterated decanol sample onto the prism of
the refractometer.

o Measurement: Close the prism and allow the sample to equilibrate to the desired
temperature. Look through the eyepiece and adjust the control to bring the dividing line
between the light and dark fields into sharp focus on the crosshairs.

e Reading: Read the refractive index value from the scale.

Viscosity Measurement

The viscosity of deuterated decanol can be measured using a capillary viscometer or a
rotational viscometer.

» Capillary Viscometer (Ostwald or Ubbelohde type):
o Sample Loading: Introduce a known volume of the deuterated decanol into the viscometer.

o Temperature Equilibration: Place the viscometer in a constant temperature bath until the
sample reaches the desired temperature.

o Flow Time Measurement: Draw the liquid up through the capillary tube to a point above
the upper timing mark. Measure the time it takes for the liquid to flow between the upper
and lower timing marks.

o Calculation: The kinematic viscosity is calculated by multiplying the flow time by the
viscometer constant. The dynamic viscosity can then be calculated by multiplying the
kinematic viscosity by the density of the liquid at the same temperature.
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Surface Tension Measurement

The pendant drop method is a common technique for determining the surface tension of a

liquid.

Apparatus Setup: A syringe with a fine needle is used to form a pendant drop of the

deuterated decanol in a temperature-controlled chamber.

Image Capture: A high-resolution camera captures the profile of the drop.

Shape Analysis: The shape of the pendant drop is determined by the balance between
surface tension and gravity. The captured image is analyzed using software that fits the drop
profile to the Young-Laplace equation.

Calculation: The surface tension is calculated from the parameters of the fitted curve.

Visualizing the Impact and Measurement of
Deuteration

To further elucidate the concepts discussed, the following diagrams, generated using the DOT
language, illustrate a generalized experimental workflow and the logical relationships governing
the physical properties of deuterated decanol.
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Caption: Generalized workflow for characterizing the physical properties of deuterated decanol.
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Caption: Influence of deuterium substitution on the physical properties of decanol.

In conclusion, the deuteration of decanol leads to measurable changes in its physical
properties. While comprehensive data for all deuterated species remains an area for further
investigation, this guide provides a solid foundation of the known values, the methodologies for
their determination, and the theoretical underpinnings of the observed isotopic effects. This
information is critical for the accurate and effective application of deuterated decanol in
scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1224014.htm
https://www.alfa-chemistry.com/product/decanol-cas-112-30-1-39029.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1224014_EN.htm
https://www.benchchem.com/product/b2769304
https://www.chembk.com/en/chem/1-Decanol
https://www.biochemopharma.fr/reagents/1-decanol-decyl-alcohol-lr-520240500.aspx
https://www.biochemopharma.fr/reagents/1-decanol-decyl-alcohol-lr-520240500.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://www.atamanchemicals.com/1-decanol_u32930/
https://www.benchchem.com/product/b591074#physical-properties-of-deuterated-decanol
https://www.benchchem.com/product/b591074#physical-properties-of-deuterated-decanol
https://www.benchchem.com/product/b591074#physical-properties-of-deuterated-decanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b591074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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